Gabapentin-d4
Gabapentin-d4
Gabapentin-d4 is intended for use as an internal standard for the quantification of gabapentin by GC- or LC-MS. Gabapentin is a γ-aminobutyric acid (GABA) analogue that acts as an anticonvulsant. It does not bind to GABA receptors, does not influence neural uptake of GABA, and does not inhibit the GABA-metabolizing enzyme, GABA transaminase. Unlike GABA, which does not pass through the blood-brain barrier, gabapentin penetrates into the central nervous system and binds to the α2δ-type voltage-gated calcium channels. Formulations containing gabapentin have been used to treat neuropathic pain caused by complex regional pain syndrome type one, cancer, and HIV as well as to control dysesthesias in patients with multiple sclerosis.
Gabapentin-d4 is a deuterium labelled analogue of Gabapentin. Gabapentin is a medication used for the treatment of epilepsy, neuropathic pain, hot flashes, and restless legs syndrome.
Gabapentin-d4 is a deuterium labelled analogue of Gabapentin. Gabapentin is a medication used for the treatment of epilepsy, neuropathic pain, hot flashes, and restless legs syndrome.
Brand Name:
Vulcanchem
CAS No.:
1185039-20-6
VCID:
VC0196430
InChI:
InChI=1S/C9H17NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-7,10H2,(H,11,12)/i6D2,7D2
SMILES:
C1CCC(CC1)(CC(=O)O)CN
Molecular Formula:
C9H17NO2
Molecular Weight:
175.26 g/mol
Gabapentin-d4
CAS No.: 1185039-20-6
Cat. No.: VC0196430
Molecular Formula: C9H17NO2
Molecular Weight: 175.26 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | Gabapentin-d4 is intended for use as an internal standard for the quantification of gabapentin by GC- or LC-MS. Gabapentin is a γ-aminobutyric acid (GABA) analogue that acts as an anticonvulsant. It does not bind to GABA receptors, does not influence neural uptake of GABA, and does not inhibit the GABA-metabolizing enzyme, GABA transaminase. Unlike GABA, which does not pass through the blood-brain barrier, gabapentin penetrates into the central nervous system and binds to the α2δ-type voltage-gated calcium channels. Formulations containing gabapentin have been used to treat neuropathic pain caused by complex regional pain syndrome type one, cancer, and HIV as well as to control dysesthesias in patients with multiple sclerosis. Gabapentin-d4 is a deuterium labelled analogue of Gabapentin. Gabapentin is a medication used for the treatment of epilepsy, neuropathic pain, hot flashes, and restless legs syndrome. |
|---|---|
| CAS No. | 1185039-20-6 |
| Molecular Formula | C9H17NO2 |
| Molecular Weight | 175.26 g/mol |
| IUPAC Name | 2-[1-[amino(dideuterio)methyl]cyclohexyl]-2,2-dideuterioacetic acid |
| Standard InChI | InChI=1S/C9H17NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-7,10H2,(H,11,12)/i6D2,7D2 |
| Standard InChI Key | UGJMXCAKCUNAIE-KXGHAPEVSA-N |
| Isomeric SMILES | [2H]C([2H])(C(=O)O)C1(CCCCC1)C([2H])([2H])N |
| SMILES | C1CCC(CC1)(CC(=O)O)CN |
| Canonical SMILES | C1CCC(CC1)(CC(=O)O)CN |
| Appearance | White to Off-White Solid |
| Melting Point | 154-180˚C |
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